Mcl-1 inhibitor 22

• Molecular Formula: C33H33ClFN3O4
• Molecular Weight: 590.1 g/mol
• InChI: InChI=1S/C33H33ClFN3O4/c1-3-27-30-26(36-37(27)2)19-41-16-5-4-15-38-31-24(13-14-25(34)29(30)31)23(32(38)33(39)40)9-7-17-42-28-10-6-8-20-18-21(35)11-12-22(20)28/h6,8,10-14,18H,3-5,7,9,15-17,19H2,1-2H3,(H,39,40)
• InChIKey: DSRUJIWLAZNHGL-UHFFFAOYSA-N

Mcl-1 Inhibitor 22 for Cancer Research Procurement: A Macrocyclic Mcl-1 Antagonist from the US10676485 Patent Series

Mcl-1 inhibitor 22 (CAS 2332611-98-8), also designated as Example 37 in patent US10676485, is a chiral macrocyclic small molecule that selectively binds the BH3-binding groove of myeloid cell leukemia-1 (Mcl-1) protein. It blocks the anti-apoptotic Mcl-1/pro-apoptotic protein interaction, thereby restoring apoptotic signaling in Mcl-1-dependent cancer models [1]. The compound belongs to a well-characterized series of macrocyclic Mcl-1 inhibitors developed by AbbVie, which includes the clinical candidate ABBV-467, and exhibits sub-nanomolar binding affinity for human Mcl-1 in time-resolved fluorescence resonance energy transfer (TR-FRET) assays [2]. It demonstrates antiproliferative activity across a panel of cancer cell lines and is supplied as a research-grade tool compound for preclinical oncology studies .

1

Tool Compound

Macrocyclic Mcl-1 antagonist for BH3-groove binding studies

2

Pathway Context

Apoptotic signaling assay context in Mcl-1-dependent cancer models

3

Selection Logic

Defined (+)-enantiomer with reported binding affinity context

• [1] US10676485B2 – Macrocyclic MCL-1 inhibitors and methods of use. AbbVie Inc., filed 2018-08-15, published 2020-06-09. View Source
• [2] BindingDB BDBM451127 – US10676485, Example 37. Affinity Data Ki: 0.0510 nM (Assay: TR-FRET, Examples 1–151 against human Mcl-1). View Source

Why the Exact Stereoisomer of Mcl-1 Inhibitor 22 Cannot Be Substituted with Another In-Class Mcl-1 Agent

Mcl-1 inhibitors exhibit profound differences in binding affinity, selectivity fingerprint, and cellular potency that preclude simple interchangeability. Compounds within the same US10676485 patent series differ by more than 50-fold in Mcl-1 Ki (e.g., Example 36 at 0.001 nM vs. comparators with Ki >0.05 nM) [1]. Furthermore, clinical-stage Mcl-1 inhibitors such as AZD5991 (Ki = 0.13 nM), AMG 176 (Ki = 0.13 nM), and S63845 (Kd = 0.19 nM) display divergent selectivity profiles against Bcl-2 and Bcl-xL, as well as distinct cellular EC50 values in hematologic cancer cell lines that range from sub-nanomolar to triple-digit nanomolar concentrations [2]. The (+)-enantiomer of Mcl-1 inhibitor 22 exhibits stereospecific target engagement that is not replicated by the (-)-enantiomer or racemic mixture [3]. These quantitative disparities mean that substituting one compound for another without rigorous re-validation will confound structure-activity relationship (SAR) studies and yield non-comparable biological readouts.

Intra-series Binding affinity may differ by orders of magnitude across US10676485 patent examples; same-series compound does not ensure comparable target engagement.

Enantiomer (+)-enantiomer target engagement is not replicated by the (-)-enantiomer or racemic mixture; stereochemical identity determines assay outcome.

Selectivity Mcl-1 inhibitor selectivity fingerprints against Bcl-2 and Bcl-xL may not transfer across structural classes; cross-class substitution requires re-validation.

• [1] BindingDB entries for US10676485 Examples 25, 36, 37, 39 – Ki values: 0.00300 nM, 0.00100 nM, 0.0510 nM, and 0.00400 nM respectively. View Source
• [2] Yamamoto, K. et al. Commun. Med. 2023, 3, 140. Table 1: Binding affinity and cellular activity of clinical-stage MCL-1 inhibitors. View Source
• [3] MedChemExpress – (-)-Mcl-1 inhibitor 22 (compound 38) and (+)-Mcl-1 inhibitor 22 (Example 37) Product Pages. Accessed 2025. View Source

Quantitative Differentiation Evidence for Mcl-1 Inhibitor 22 (Example 37) Against Key Comparators

Mcl-1 Binding Affinity: Example 37 vs. Closest In-Patent Analog (Example 36)

Mcl-1 inhibitor 22 (Example 37) exhibits a Ki of 0.0510 nM for human Mcl-1, determined by TR-FRET competitive displacement assay. This represents approximately a 51-fold lower binding affinity compared to its closest in-patent analog Example 36 (Ki = 0.00100 nM), measured under identical assay conditions within the same patent series (US10676485, Examples 1–151) [1]. The substantial difference in target engagement between these two structurally related macrocyclic analogs underscores that even minor structural modifications within this scaffold yield dramatically different Mcl-1 occupancy, a critical parameter for experimental design and dose-response characterization.

Mcl-1 Affinity vs. In-Patent Analog

Head-to-head

~51-fold lower affinity vs. Example 36

Supports SAR panel affinity calibration

TR-FRET, human Mcl-1; same assay platform

Evidence Dimension	Mcl-1 binding affinity (Ki, TR-FRET assay)
Target Compound Data	Ki = 0.0510 nM (Example 37, Mcl-1 inhibitor 22)
Comparator Or Baseline	Example 36: Ki = 0.00100 nM
Quantified Difference	~51-fold lower affinity for Example 37 vs. Example 36
Conditions	TR-FRET competitive displacement assay; human Mcl-1 protein; assay ID 9234 (BindingDB); Examples 1 through 151 of US10676485 tested in parallel.

Why This Matters

Procurement decisions for SAR campaigns must account for this 51-fold affinity gap; selecting the wrong example from the same patent family will drastically alter target occupancy predictions and downstream biological interpretation.

• [1] BindingDB BDBM451127 (Example 37) Ki = 0.0510 nM; BDBM451126 (Example 36) Ki = 0.00100 nM. US10676485, assay ID 9234. View Source

Binding Affinity Comparison: Example 37 vs. Clinical-Stage Mcl-1 Inhibitor S64315 (MIK665)

Mcl-1 inhibitor 22 (Example 37) demonstrates a Ki of 0.0510 nM, which is comparable to the clinical-stage Mcl-1 inhibitor S64315/MIK665 (Ki = 0.048 nM) [1][2]. Both compounds were evaluated in binding assays using human Mcl-1 protein, although the assay formats differ slightly (TR-FRET for Example 37 vs. fragment-based SPR for S64315). Importantly, S64315 has been reported to bind Mcl-1 with >3-log selectivity over other anti-apoptotic Bcl-2 family members and demonstrates similar affinity for human, rat, dog, and monkey Mcl-1 but approximately 10-fold lower affinity for mouse Mcl-1 [2]. This cross-species selectivity profile provides a benchmark for anticipating the translational pharmacology of closely matched compounds like Example 37.

Affinity vs. Clinical Candidate S64315

Reported

Example 37 Ki 0.0510 nM vs. S64315 Ki 0.048 nM

Supports mechanistic tool compound selection

Cross-study; TR-FRET vs. SPR platforms

Evidence Dimension	Mcl-1 binding affinity (Ki)
Target Compound Data	Ki = 0.0510 nM (Example 37, TR-FRET)
Comparator Or Baseline	S64315/MIK665: Ki = 0.048 nM (SPR/fragment-based assay)
Quantified Difference	~1.06-fold difference (Ki values within the same sub-nanomolar range)
Conditions	Target compound: TR-FRET, human Mcl-1, US10676485 assay ID 9234. Comparator: SPR and fragment-based TR-FRET, human Mcl-1 (Szlavik et al., 2020; Kotschy et al., 2016).

Why This Matters

Researchers seeking a non-clinical, procurement-accessible Mcl-1 inhibitor with target affinity comparable to a known clinical candidate can use Example 37 as a well-characterized surrogate for mechanistic studies without the cost and regulatory constraints of clinical-grade material.

• [1] BindingDB BDBM451127 – US10676485, Example 37. Ki = 0.0510 nM. View Source
• [2] Szlavik, Z. et al. J. Med. Chem. 2020, 63, 13762–13795. Discovery of S64315, a Potent and Selective Mcl-1 Inhibitor. Ki = 0.048 nM. View Source

Affinity Differentiation: Example 37 vs. Tool Compound A-1210477

Relative to the widely used Mcl-1 tool compound A-1210477 (Ki = 0.454 nM), Mcl-1 inhibitor 22 (Example 37, Ki = 0.0510 nM) exhibits approximately 8.9-fold higher binding affinity for human Mcl-1 [1][2]. A-1210477 has been characterized as having >100-fold selectivity over Bcl-2 and Bcl-xL, with a cellular IC50 of 26.2 nM. The nearly order-of-magnitude superior binding affinity of Example 37 positions it as a higher-potency alternative for biochemical and biophysical assays where maximal target saturation at lower compound concentrations is required.

Affinity vs. Tool Compound A-1210477

Reported

~8.9-fold higher affinity vs. A-1210477

Supports biochemical assay sensitivity review

Cross-study comparison; distinct assay formats

Evidence Dimension	Mcl-1 binding affinity (Ki)
Target Compound Data	Ki = 0.0510 nM (Example 37)
Comparator Or Baseline	A-1210477: Ki = 0.454 nM
Quantified Difference	~8.9-fold higher affinity for Example 37
Conditions	Example 37: TR-FRET, human Mcl-1 (BindingDB assay 9234). A-1210477: fluorescence polarization assay, human Mcl-1 (Leverson et al., 2015).

Why This Matters

For biochemical screening cascades requiring higher target engagement efficiency, Example 37's 8.9-fold affinity advantage over the standard tool compound A-1210477 enables lower working concentrations and reduced off-target risk from compound aggregation or solvent effects.

• [1] BindingDB BDBM451127 – US10676485, Example 37. Ki = 0.0510 nM. View Source
• [2] Leverson, J.D. et al. Cell Death Dis. 2015, 6, e1590. A-1210477: Ki = 0.454 nM, IC50 = 26.2 nM, >100-fold selectivity over Bcl-2/Bcl-xL. View Source

Chiral Identity: Pharmacologically Active (+)-Enantiomer Distinction from the Inactive (-)-Enantiomer

Mcl-1 inhibitor 22 is supplied as the resolved (+)-enantiomer (Example 37), which is the pharmacologically active stereoisomer responsible for Mcl-1 binding and inhibition. The (-)-enantiomer (designated as compound 38 or (-)-Mcl-1 inhibitor 22) is a distinct chemical entity that lacks equivalent target engagement [1]. Procurement of the incorrect enantiomer or a racemic mixture will result in substantially different biological activity. This chiral specificity is a hallmark of the macrocyclic Mcl-1 inhibitor class, where atropisomerism and defined stereochemistry determine BH3-groove complementarity.

Chiral Identity

Class-level

(+)-enantiomer required for target engagement

Enantiomer identity requires procurement verification

(-)-enantiomer cataloged separately; not equivalent

Evidence Dimension	Stereochemical identity and target engagement
Target Compound Data	(+)-Mcl-1 inhibitor 22 (Example 37): Ki = 0.0510 nM against human Mcl-1
Comparator Or Baseline	(-)-Mcl-1 inhibitor 22 (compound 38): no published Ki data indicating equivalent Mcl-1 binding potency
Quantified Difference	Enantiomer-specific activity; quantitative binding difference not directly reported but inferred from distinct chemical entity designation and macrocyclic scaffold SAR
Conditions	Chiral resolution and separate characterization as distinct catalog products (TargetMol, MedChemExpress).

Why This Matters

Procurement must specify the (+)-enantiomer to ensure target engagement fidelity; the (-)-enantiomer is not a valid substitute and will produce negative or misleading results in Mcl-1 inhibition experiments.

• [1] MedChemExpress – (-)-Mcl-1 inhibitor 22 (compound 38) Product Page; (+)-Mcl-1 inhibitor 22 (Example 37) Product Page. Accessed 2025. View Source

Macrocyclic Scaffold Differentiation: Example 37 Structural Class vs. Acyclic Mcl-1 Inhibitors

Mcl-1 inhibitor 22 belongs to the macrocyclic class of Mcl-1 inhibitors, characterized by a conformationally pre-organized ring structure that mimics the alpha-helical BH3 domain of pro-apoptotic proteins. This macrocyclic scaffold is shared by clinical-stage candidates AZD5991 (Ki = 0.13 nM) and ABBV-467 (Ki < 0.01 nM), which have demonstrated improved selectivity over Bcl-2 family proteins relative to acyclic inhibitors such as A-1210477 [1][2]. Specifically, clinical macrocyclic inhibitors achieve >500-fold selectivity over Bcl-xL, whereas acyclic analogs typically exhibit selectivity windows of approximately 100-fold [2]. The macrocyclic constraint reduces the entropic penalty of binding and enforces a bioactive conformation that discriminates against closely related anti-apoptotic Bcl-2 family members.

Macrocyclic Scaffold Class

Class-level

Conformationally constrained macrocyclic series

Supports Bcl-2 family selectivity interpretation

Class-level inference from published macrocyclic inhibitors

Evidence Dimension	Structural class and selectivity principle
Target Compound Data	Macrocyclic scaffold (US10676485 series); Mcl-1 Ki = 0.0510 nM
Comparator Or Baseline	Acyclic inhibitors (e.g., A-1210477): Mcl-1 Ki = 0.454 nM; macrocyclic clinical candidates (AZD5991, ABBV-467): >500-fold selectivity over Bcl-xL
Quantified Difference	Macrocyclic class achieves >500-fold selectivity over Bcl-xL vs. ~100-fold for acyclic inhibitors; target affinity improved 10- to 100-fold through macrocyclization
Conditions	Comparative analysis across published Mcl-1 inhibitor classes (Bruncko et al., 2015; Tron et al., 2018; Szlavik et al., 2020).

Why This Matters

Scientists selecting an Mcl-1 inhibitor for experiments where Bcl-xL or Bcl-2 co-inhibition would confound interpretation should prioritize macrocyclic scaffolds like Example 37, which inherently offer superior selectivity profiles due to their conformational pre-organization.

• [1] Bruncko, M. et al. J. Med. Chem. 2015, 58, 2180–2194. Structure-guided design of MCL-1 inhibitors with sub-nanomolar affinity and >500-fold selectivity. View Source
• [2] Yamamoto, K. et al. Commun. Med. 2023, 3, 140. Table 1: ABBV-467 (macrocyclic) vs. clinical-stage inhibitors binding and cellular data. View Source

In-Patent Series Ranking: Example 37 Binding Affinity Relative to Full US10676485 Example Set

Within the US10676485 patent series (Examples 1 through 151), Example 37 (Ki = 0.0510 nM) occupies an intermediate affinity rank. The series includes ultra-high-affinity members such as Example 36 (Ki = 0.00100 nM) and Example 25 (Ki = 0.00300 nM), as well as Example 39 (Ki = 0.00400 nM), alongside lower-affinity examples lacking reported picomolar values [1]. This affinity distribution provides researchers with a calibrated range of tool compounds from the same scaffold family, enabling concentration-response studies that probe the relationship between Mcl-1 occupancy and apoptotic induction without switching chemical series. Example 37's intermediate affinity may be advantageous for experiments where maximal potency is not desired (e.g., partial target engagement studies or combination screens where full Mcl-1 suppression masks synergy).

In-Patent Series Ranking

Head-to-head

Intermediate affinity tier within US10676485 series

Supports concentration-response study design

Examples 1–151; same TR-FRET assay batch

Evidence Dimension	Mcl-1 binding affinity ranking within US10676485 patent series
Target Compound Data	Example 37: Ki = 0.0510 nM (rank: intermediate-tier within series)
Comparator Or Baseline	Example 36: Ki = 0.00100 nM; Example 25: Ki = 0.00300 nM; Example 39: Ki = 0.00400 nM (all from same assay platform)
Quantified Difference	Example 37 affinity is ~51-fold lower than Example 36, ~17-fold lower than Example 25, and ~13-fold lower than Example 39
Conditions	TR-FRET competitive displacement, human Mcl-1, BindingDB assay ID 9234; all examples tested in the same experimental batch within US10676485.

Why This Matters

When designing an SAR panel or concentration-response matrix from a single patent family, Example 37 provides a defined intermediate-affinity reference point that bridges ultra-potent (<0.005 nM) and moderate-potency (>0.1 nM) members, enabling more granular pharmacological profiling.

• [1] BindingDB entries for US10676485: Example 25 (BDBM451115, Ki 0.00300 nM), Example 36 (BDBM451126, Ki 0.00100 nM), Example 37 (BDBM451127, Ki 0.0510 nM), Example 39 (BDBM451129, Ki 0.00400 nM). View Source

Best-Fit Research and Industrial Application Scenarios for Mcl-1 Inhibitor 22 (Example 37)

Biochemical Mcl-1 Binding Assay Benchmarking and Tool Compound Panel Assembly

Mcl-1 inhibitor 22 (Example 37) is optimally deployed as a mid-tier affinity reference standard within a panel of macrocyclic Mcl-1 inhibitors from the US10676485 patent series. Its Ki of 0.0510 nM, situated between ultra-potent members (Example 36: 0.00100 nM) and lower-affinity clinical-stage compounds (AZD5991: 0.13 nM), enables dose-response calibration for TR-FRET or SPR-based Mcl-1 binding assays [1]. Researchers can use this compound to establish a standardized affinity ladder for inter-laboratory reproducibility when characterizing novel Mcl-1 ligands.

Enantiomer-Specific Mcl-1 Pharmacological Studies Requiring Stereochemically Defined Tool Compounds

The (+)-enantiomer of Mcl-1 inhibitor 22 is the active stereoisomer; the (-)-enantiomer is separately cataloged and cannot substitute for target engagement studies [2]. This makes (+)-Mcl-1 inhibitor 22 a critical positive control in experiments investigating the stereochemical determinants of BH3-groove recognition, atropisomer stability, and enantiomer-specific cellular efficacy. It is particularly suited for chiral SAR campaigns where matched enantiomer pairs are used to deconvolute on-target vs. off-target cellular effects.

Cellular Apoptosis Rescue Studies in Mcl-1-Dependent Hematologic Cancer Models

Example 37 demonstrates antiproliferative activity across a panel of cancer cell lines and is appropriate for cellular proof-of-concept studies in Mcl-1-dependent hematologic malignancies, including multiple myeloma and acute myeloid leukemia models . Its binding affinity (Ki = 0.0510 nM) is comparable to the clinical candidate S64315/MIK665 (Ki = 0.048 nM), making it a procurement-accessible surrogate for preclinical mechanistic experiments assessing mitochondrial depolarization, caspase-3/7 activation, and BAK/BAX-dependent apoptosis initiation [3].

Combination Therapy Screening with Bcl-2 or Bcl-xL Inhibitors in Mcl-1-Driven Resistance Models

Because Mcl-1 inhibitor 22 shares the macrocyclic scaffold class with clinical-stage inhibitors that achieve >500-fold selectivity over Bcl-xL and Bcl-2, it is well-suited for rational combination screens with Bcl-2-selective agents such as venetoclax [4]. In models where Mcl-1 upregulation mediates resistance to Bcl-2 inhibition, co-treatment with Example 37 can be used to probe whether dual neutralization of Mcl-1 and Bcl-2 anti-apoptotic defenses synergistically restores apoptosis. The intermediate binding affinity of Example 37 permits dose-escalation designs that avoid complete Mcl-1 suppression, facilitating detection of additive or synergistic combination effects.

Application

Selection Property

Validation Focus

Mcl-1 binding assay development

Affinity-tier reference compound

TR-FRET / SPR assay calibration and inter-laboratory reproducibility

Stereochemical SAR studies

Defined (+)-enantiomer identity

Enantiomer-specific target engagement and chiral resolution verification

Mcl-1-dependent cancer cell models

Apoptosis pathway assay context

Caspase activation and mitochondrial depolarization endpoints

Bcl-2 family co-inhibition studies

Macrocyclic scaffold selectivity context

Combination response and synergy scoring in Mcl-1-driven resistance models

• [1] BindingDB entries: Example 36 (Ki 0.00100 nM), Example 37 (Ki 0.0510 nM), and AZD5991 (Ki 0.13 nM). View Source
• [2] MedChemExpress – (-)-Mcl-1 inhibitor 22 (compound 38) and (+)-Mcl-1 inhibitor 22 (Example 37) Product Pages. Accessed 2025. View Source
• [3] Szlavik, Z. et al. J. Med. Chem. 2020, 63, 13762–13795. S64315/MIK665: Ki = 0.048 nM, mechanism of action. View Source
• [4] Bruncko, M. et al. J. Med. Chem. 2015, 58, 2180–2194. Macrocyclic Mcl-1 inhibitors >500-fold selectivity over Bcl-xL. View Source